9-Ethoxy-2-phenyl-1,2,3,4a,5,10a-hexahydrochromeno[2,3-d]pyrimidine-4-thione

• IUPAC Name: 9-ethoxy-2-phenyl-1,2,3,4a,5,10a-hexahydrochromeno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C19H20N2O2S/c1-2-22-15-10-6-9-13-11-14-18(23-16(13)15)20-17(21-19(14)24)12-7-4-3-5-8-12/h3-10,14,17-18,20H,2,11H2,1H3,(H,21,24)
• InChI Key: NIXWISOVNGOKPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3C(C2)C(=S)NC(N3)C4=CC=CC=C4
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

9-Ethoxy-2-phenyl-1,2,3,4a,5,10a-hexahydrochromeno[2,3-d]pyrimidine-4-thione, also known as EPHPT, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. EPHPT is a heterocyclic compound that contains a pyrimidine ring fused with a chromene ring. This compound has shown promising results in various research studies, making it a subject of interest for many researchers.

Scientific Research Applications

Synthetic Pathways and Derivatives

Pyrimidine Derivatives Synthesis : Pyrimidin-2-one and pyrimidine-2-thione derivatives are synthesized from reactions involving ethoxycarbonyl compounds, showcasing a variety of yields and demonstrating the flexibility in creating pyrimidine-based structures (El-Nabi, El-Din, & Fahmi, 2003).

Antibacterial Activity of Thieno[2,3-c]pyridazines : Starting materials similar to the ethoxy carbonyl compounds used in the synthesis of "9-Ethoxy-2-phenyl-1,2,3,4a,5,10a-hexahydrochromeno[2,3-d]pyrimidine-4-thione" have been employed to create thieno[2,3-c]pyridazine derivatives with notable antibacterial activities, highlighting the potential medicinal chemistry applications of such structures (Al-Kamali et al., 2014).

Microwave-mediated Synthesis : The use of microwave irradiation in solvent-free conditions has been explored for the synthesis of novel pyrimido[1,2-a]pyrimidines, indicating a method that could potentially be applicable to the synthesis of complex pyrimidine derivatives such as "9-Ethoxy-2-phenyl-1,2,3,4a,5,10a-hexahydrochromeno[2,3-d]pyrimidine-4-thione" (Eynde et al., 2001).